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Cat. No.: B047642 Get Quote

Abstract
This technical guide provides a comprehensive analysis of the Globally Harmonized System

(GHS) classification for 2,4-Dimethylbenzenethiol (CAS No: 13616-82-5). Designed for

researchers, scientists, and professionals in drug development and chemical synthesis, this

document delineates the specific hazards associated with this compound, the scientific

rationale underpinning its classification, and detailed protocols for safe handling. By integrating

data from authoritative regulatory sources and safety data sheets, this guide serves as an

essential resource for ensuring laboratory safety and regulatory compliance.

Introduction to 2,4-Dimethylbenzenethiol and the
GHS Framework
2,4-Dimethylbenzenethiol, also known as 2,4-dimethylthiophenol or 4-mercapto-m-xylene, is

an aromatic thiol compound with the molecular formula C₈H₁₀S.[1][2] It presents as a colorless

to pale yellow liquid characterized by a strong, unpleasant odor typical of thiols.[2][3][4] This

chemical serves as a critical intermediate in the synthesis of more complex molecules and is

used as a peptizer in the rubber industry to enhance the processability of natural and styrene-

butadiene rubbers.[4][5]

Given its reactivity and hazardous properties, a thorough understanding of its GHS

classification is paramount for safe handling. The GHS provides a standardized and logical
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framework for classifying chemicals according to their physical, health, and environmental

hazards. This system ensures consistent communication through harmonized labels,

pictograms, and Safety Data Sheets (SDS), which is critical in research and industrial settings

where personnel may handle a wide array of potentially hazardous substances.

This guide moves beyond a simple recitation of classifications to explore the causal links

between the physicochemical and toxicological properties of 2,4-Dimethylbenzenethiol and its

formal GHS hazard designations.

GHS Classification Summary for 2,4-
Dimethylbenzenethiol
The GHS classification for 2,4-Dimethylbenzenethiol is derived from aggregated data

submitted to regulatory bodies like the European Chemicals Agency (ECHA) and is reflected in

the safety data sheets provided by major chemical suppliers.[6][7] The consensus classification

identifies it as a substance with multiple hazards requiring careful management.

The primary hazard classifications are summarized below.
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Hazard Class &

Category
GHS Pictogram Signal Word

Hazard

Statement

Code

Hazard

Statement

Flammable

Liquids,

Category 3

Warning H226
Flammable liquid

and vapor.[6]

Acute Toxicity

(Oral), Category

4

Warning H302
Harmful if

swallowed.[6]

Skin

Corrosion/Irritatio

n, Category 2

Warning H315
Causes skin

irritation.[6]

Serious Eye

Damage/Eye

Irritation,

Category 2A

Warning H319
Causes serious

eye irritation.[6]

Specific Target

Organ Toxicity —

Single Exposure

(Respiratory

Irritation),

Category 3

Warning H335

May cause

respiratory

irritation.[6]

Note: Some suppliers may also include H312 (Harmful in contact with skin) and H332 (Harmful

if inhaled) in their classification.[2][8]

Scientific Rationale: The Causality Behind the
Classification
Understanding why a chemical is assigned a particular hazard class is fundamental to

developing a robust safety culture and effective risk mitigation strategies. The classification of

2,4-Dimethylbenzenethiol is directly linked to its inherent chemical properties and

toxicological profile.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzenethiol
https://www.tcichemicals.com/IN/en/p/D2648
https://www.tcichemicals.com/OP/en/p/D2648
https://www.benchchem.com/product/b047642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Hazard: Flammability
The classification of Flammable Liquid, Category 3 (H226) is determined by the substance's

flash point. 2,4-Dimethylbenzenethiol has a reported flash point of approximately 58°C

(136°F).[8] According to GHS criteria, a liquid with a flash point greater than 23°C and less than

or equal to 60°C falls into Category 3. This means that at temperatures achievable in a

standard laboratory or during mild heating, the compound can release sufficient vapor to form

an ignitable mixture with air. This necessitates strict control of ignition sources and measures to

prevent static electricity discharge during handling.[7]

Health Hazards: Toxicity and Irritation
The health hazards are primarily attributed to the reactivity of the thiol (-SH) functional group

and the overall properties of the aromatic molecule.

Acute Toxicity (H302): The classification as Acute Toxicity (Oral), Category 4 indicates that

the substance can cause adverse health effects if ingested. While specific LD₅₀ data is not

readily available in all public sources, this classification is based on toxicological studies

submitted to regulatory bodies.[6] Prolonged or repeated exposure to aromatic thiols may

pose risks of more severe effects, including potential liver damage or central nervous system

depression.[3]

Skin and Eye Irritation (H315 & H319): The classifications of Skin Irritation, Category 2 and

Serious Eye Irritation, Category 2A are consistent findings across multiple safety data

sheets.[7] Thiols can be irritating to dermal and ocular tissues upon direct contact. This

necessitates the use of appropriate chemical-resistant gloves and safety goggles to prevent

painful inflammation and potential tissue damage.

Respiratory Irritation (H335): The classification of Specific Target Organ Toxicity (Single

Exposure), Category 3 is based on evidence that inhalation of the vapor or aerosol can

cause irritation to the respiratory tract.[6] This is a critical consideration, as the compound's

strong stench may not be a sufficient deterrent to prevent overexposure in poorly ventilated

areas. The use of a certified chemical fume hood is therefore mandatory.

Visualization of the GHS Classification Workflow
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The following diagram illustrates the logical process of chemical hazard classification under the

GHS framework. This self-validating system relies on the input of standardized experimental

and empirical data to determine the appropriate hazard communication elements.

Step 1: Data Collection & Evaluation

Step 2: Hazard Identification & Classification

Step 3: Hazard Communication Output

Physicochemical Data
(e.g., Flash Point, BP)

Compare Data Against
GHS Classification Criteria

Physical Hazards

Toxicological Data
(e.g., LD50, Irritation Studies)

Health Hazards

Ecotoxicological Data
(e.g., Aquatic Toxicity)

Environmental Hazards

Assign Hazard Classes
& Categories

Generate Label Elements:
- Pictograms
- Signal Word

- H/P Statements

Compile Section 2
of Safety Data Sheet (SDS)

Click to download full resolution via product page

Caption: GHS Hazard Classification Decision Logic.

Experimental Protocol: Safe Handling of 2,4-
Dimethylbenzenethiol
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Adherence to a stringent, multi-layered safety protocol is essential for mitigating the risks

identified in the GHS classification. This protocol is designed as a self-validating system, where

each step directly addresses a specific hazard.

Objective: To safely transfer a 10 mL aliquot of 2,4-Dimethylbenzenethiol from a stock bottle

to a reaction vessel.

5.1. Engineering Controls & Preparation

Verification: Confirm that the chemical fume hood has a valid certification and is functioning

correctly (check airflow monitor). This is the primary defense against respiratory irritation

(H335) and flammable vapor accumulation (H226).

Work Area: Ensure the work area inside the fume hood is clean, free of clutter, and at least

15 cm (6 inches) from the sash. Remove all potential ignition sources (e.g., hot plates,

stirrers with potential for sparking).

Spill Kit: Verify that a spill kit containing absorbent material suitable for flammable organic

liquids is immediately accessible.

5.2. Personal Protective Equipment (PPE)

Body Protection: Don a flame-retardant laboratory coat over personal clothing.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves of sufficient thickness).

Check the manufacturer's compatibility chart for breakthrough time if available. Double-

gloving is recommended for extended operations.

Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards. If

there is a significant risk of splashing, a full-face shield should be worn over the goggles.

5.3. Aliquoting Procedure

Grounding: If transferring from a larger metal container, ensure both the source and

receiving containers are grounded and bonded to prevent static discharge, a potential

ignition source for flammable vapors (H226).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b047642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer: Uncap the stock bottle of 2,4-Dimethylbenzenethiol. Use a clean glass pipette or

syringe to carefully withdraw the required volume.

Dispensing: Slowly dispense the liquid into the reaction vessel, keeping the pipette tip close

to the inner wall of the vessel to minimize splashing.

Sealing: Immediately recap the stock bottle and the reaction vessel to minimize vapor

release.

5.4. Emergency Response

Skin Contact (H315): Immediately remove contaminated clothing. Rinse the affected skin

area with copious amounts of water for at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact (H319): Immediately flush eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.

Inhalation (H335): Move the affected person to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Ingestion (H302): Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.

Precautionary Statements (P-Statements)
The P-statements provide standardized instructions for minimizing or preventing adverse

effects resulting from exposure.
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Category Code Statement

Prevention P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

P233 Keep container tightly closed.

P240
Ground/bond container and

receiving equipment.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[7]

P264
Wash skin thoroughly after

handling.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[7]

Response P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[8]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[6]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[8]

P370+P378

In case of fire: Use CO₂, dry

chemical, or foam to

extinguish.[6]
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Storage P403+P235
Store in a well-ventilated

place. Keep cool.[8]

P405 Store locked up.[6]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[8]

Conclusion
The GHS classification of 2,4-Dimethylbenzenethiol as a flammable liquid that causes

significant skin, eye, and respiratory irritation, and is harmful if swallowed, provides a clear and

actionable framework for risk management. For the intended audience of scientists and

researchers, this classification is not merely a set of labels but a directive for implementing

robust engineering controls, selecting appropriate personal protective equipment, and adhering

to meticulous handling protocols. By understanding the scientific basis for each hazard

designation, professionals can foster a proactive safety culture that protects personnel and

ensures the integrity of their research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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